Cas no 2005303-97-7 (Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2005303-97-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293149
• Update Time: 2025-05-20

Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15-14(4,5)11(16)9-10-7-6-8-10/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： DMMPXBNUMVQTPB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)(C)C(=O)CC1CCC1

Additional information on Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic Acid, N-(3-Cyclobutyl-1,1-Dimethyl-2-Oxopropyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2005303-97-7, commonly referred to as Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester, is a specialized organic compound that has garnered attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which incorporates a carbamic acid moiety linked to a substituted cyclobutane ring and an ester group. Its molecular formula and properties make it a subject of interest for researchers exploring novel chemical functionalities.

Recent studies have highlighted the potential of this compound in various applications. For instance, its ability to form stable amide bonds under mild conditions has been explored in peptide synthesis. Additionally, the cyclobutane ring within its structure contributes to its mechanical properties, making it a candidate for advanced polymer materials. The dimethyl groups present in the molecule also play a significant role in modulating its reactivity and solubility.

The synthesis of Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of cyclobutane derivatives as building blocks has opened new avenues for creating complex molecular architectures.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The ester group in its structure allows for controlled release mechanisms when incorporated into biodegradable polymers. Furthermore, its compatibility with biological systems has been tested in preliminary in vitro studies, showing minimal cytotoxicity under standard conditions.

From a structural perspective, the N-(3-cyclobutyl) substituent introduces rigidity into the molecule while maintaining flexibility at specific sites. This balance is crucial for applications requiring both stability and responsiveness. The dimethylethyl ester group further enhances solubility in organic solvents, facilitating its use in various chemical reactions.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic properties. These models predict that the molecule exhibits unique electronic transitions that could be harnessed in optoelectronic devices. Experimental validations are currently underway to confirm these theoretical findings.

In conclusion, Carbamic acid, N-(3-cyclobutyl-1,1-dimethyl-2-oxopropyl)-, 1,1-dimethylethyl ester represents a versatile platform for exploring new chemical frontiers. Its combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial innovation.